Cas no 139139-05-2 (2-(1,2,3-thiadiazol-5-yl)acetamide)

2-(1,2,3-Thiadiazol-5-yl)acetamide is a heterocyclic compound featuring a thiadiazole ring linked to an acetamide moiety. This structure imparts unique reactivity and functional versatility, making it valuable in pharmaceutical and agrochemical research. The thiadiazole core contributes to its potential as a bioactive scaffold, with applications in the development of antimicrobial, antiviral, or herbicidal agents. Its acetamide group enhances solubility and provides a handle for further derivatization. The compound’s stability and synthetic accessibility further support its utility in medicinal chemistry and material science. Researchers may explore its role as an intermediate in the synthesis of more complex molecules with tailored biological or physicochemical properties.
2-(1,2,3-thiadiazol-5-yl)acetamide structure
139139-05-2 structure
Product name:2-(1,2,3-thiadiazol-5-yl)acetamide
CAS No:139139-05-2
MF:C4H5N3OS
MW:143.166998624802
CID:1271804

2-(1,2,3-thiadiazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Thiadiazole-5-acetamide
    • 2-(1,2,3-thiadiazol-5-yl)acetamide
    • Inchi: 1S/C4H5N3OS/c5-4(8)1-3-2-6-7-9-3/h2H,1H2,(H2,5,8)
    • InChI Key: ZLMNVYAXTUSFQO-UHFFFAOYSA-N
    • SMILES: S1C(CC(N)=O)=CN=N1

Computed Properties

  • Exact Mass: 143.01545

Experimental Properties

  • Density: 1.446±0.06 g/cm3(Predicted)
  • Boiling Point: 380.2±44.0 °C(Predicted)
  • PSA: 68.87
  • pka: 15.66±0.40(Predicted)

2-(1,2,3-thiadiazol-5-yl)acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-260328-1.0g
2-(1,2,3-thiadiazol-5-yl)acetamide
139139-05-2
1.0g
$0.0 2023-03-01
Enamine
EN300-260328-1g
2-(1,2,3-thiadiazol-5-yl)acetamide
139139-05-2
1g
$0.0 2023-09-14

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